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Compound of Interest

Compound Name:
Ethyl 2,4,5-trifluoro-3-

methoxybenzoate

CAS No.: 351354-45-5

Cat. No.: B3041730

Get Quote

Core Identity & Synthetic Utility in Fluoroquinolone Development

Executive Summary
Ethyl 2,4,5-trifluoro-3-methoxybenzoate (CAS: 351354-45-5) is a specialized fluorinated

building block critical to the synthesis of fourth-generation fluoroquinolone antibiotics, most

notably Gatifloxacin.

This ester serves as the "activated gateway" between the raw starting material (2,4,5-trifluoro-

3-hydroxybenzoic acid) and the bicyclic quinolone core. Its strategic importance lies in the 3-

methoxy group, which enhances the pharmacokinetic profile of the final drug, and the 2,4,5-

trifluoro substitution pattern, which enables the regioselective nucleophilic aromatic substitution

(

) required to attach the C7-piperazinyl moiety (a key determinant of antibacterial spectrum).

This guide details the chemical identity, synthesis protocols, and quality control parameters for

this intermediate, grounding the methodology in industrial medicinal chemistry standards.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10][11][12]
While the free acid is the stable commercial solid, the ethyl ester is the reactive species often

generated in situ or isolated as a transient oil/low-melting solid for subsequent condensation

reactions.

Parameter Specification

Compound Name Ethyl 2,4,5-trifluoro-3-methoxybenzoate

CAS Number 351354-45-5

Parent Acid CAS
112811-65-1 (2,4,5-Trifluoro-3-methoxybenzoic

acid)

Parent Acid CID

Downstream CID (Beta-keto ester derivative)

Molecular Formula

Molecular Weight 234.17 g/mol

Physical State
Viscous oil or low-melting solid (Acid MP: 105–

112 °C)

Solubility
Soluble in DCM, Ethyl Acetate, Toluene;

Insoluble in Water

Synthetic Utility: The Gatifloxacin Pathway[10]
The synthesis of Gatifloxacin hinges on constructing the quinolone bicyclic core. Ethyl 2,4,5-
trifluoro-3-methoxybenzoate is the substrate for the critical C-acylation step.

Pathway Logic
Activation: The benzoic acid is esterified to protect the carboxyl group and tune the

electrophilicity of the carbonyl carbon.
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Chain Extension: The ethyl ester reacts with a magnesium enolate (from diethyl malonate) to

form the

-keto ester. This adds the two carbons necessary to close the pyridone ring.

Cyclization: The

-keto ester is converted to an acrylate and cyclized (Gould-Jacobs reaction) to form the
quinolone core.

Workflow Diagram
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Gatifloxacin
(Final Drug)
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Figure 1: The strategic role of Ethyl 2,4,5-trifluoro-3-methoxybenzoate in the synthesis of

fluoroquinolones.[1][2]

Experimental Protocols
Protocol A: Synthesis of Ethyl 2,4,5-trifluoro-3-
methoxybenzoate
Rationale: A standard Fischer esterification is preferred over acid chloride formation for scale-

up due to milder conditions and avoidance of thionyl chloride byproducts, although the acid

chloride route is faster on small scales.

Reagents:

2,4,5-Trifluoro-3-methoxybenzoic acid (1.0 eq)

Absolute Ethanol (10.0 eq, serves as solvent)

Concentrated
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(0.1 eq, catalyst)[3]

Toluene (for azeotropic water removal, optional but recommended)

Procedure:

Charge: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser,

dissolve the benzoic acid derivative in absolute ethanol and toluene (1:1 ratio).

Catalyze: Add concentrated sulfuric acid dropwise with stirring.

Reflux: Heat the mixture to reflux (approx. 78–80 °C). Monitor water collection in the Dean-

Stark trap. Continue until water evolution ceases (approx. 4–6 hours).

Monitor: Check reaction progress via TLC (Mobile phase: Hexane/EtOAc 4:1). The acid spot

(

) should disappear, replaced by the ester spot (

).

Work-up:

Cool to room temperature.[4][3][5]

Concentrate under reduced pressure to remove excess ethanol.[3]

Dissolve residue in Ethyl Acetate.[3]

Wash with saturated

(2x) to remove unreacted acid (Caution:

evolution).

Wash with Brine (1x).

Dry over anhydrous

, filter, and concentrate.
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Yield: Expect 85–92% as a pale yellow oil or semi-solid.

Protocol B: Conversion to Beta-Keto Ester (Key Drug
Intermediate)
Rationale: This step builds the carbon scaffold for the quinolone ring. Using Magnesium

Ethoxide (

) generates a neutral magnesium enolate, preventing the defluorination side reactions that
occur with stronger bases like Sodium Hydride.

Reagents:

Ethyl 2,4,5-trifluoro-3-methoxybenzoate (from Protocol A)

Magnesium Ethoxide[6][7]

Diethyl Malonate

THF (Anhydrous)

Procedure:

Enolate Formation: Suspend

in anhydrous THF. Add diethyl malonate dropwise at room temperature. Stir for 1 hour to
form the magnesium bis(diethyl malonate) complex.

Acylation: Cool the mixture to 0 °C. Add a solution of Ethyl 2,4,5-trifluoro-3-
methoxybenzoate in THF dropwise.

Reaction: Allow to warm to reflux and stir for 3 hours. The magnesium coordinates the

carbonyl oxygens, facilitating the nucleophilic attack.

Hydrolysis/Decarboxylation: Acidify with dilute

and heat to promote partial decarboxylation if the specific quinolone route requires the
mono-ester.
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Product: This yields Ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate (CID

10588473).[8]

Quality Control & Impurity Profiling
High-performance liquid chromatography (HPLC) is mandatory to ensure the integrity of the

fluorine substitution pattern. Loss of fluorine (defluorination) is a common side reaction.

Test Method Acceptance Criteria

Identification
-NMR (400 MHz,

)

Triplet at

1.3 (Ethyl

), Quartet at

4.3 (Ethyl

), Singlet at

4.0 (

), Multiplet at

7.5 (Aromatic H).

Fluorine Integrity -NMR

Three distinct signals

integrating 1:1:1. Loss of

signal indicates defluorination.

Purity
HPLC (C18 Column,

ACN/Water)
> 98.0% Area

Water Content Karl Fischer
< 0.5% (Critical for subsequent

Grignard/Enolate reactions)

Critical Impurity: Des-methyl Analog
If the starting material (Acid) is not fully methylated at the 3-position, the resulting phenol ester

will poison the cyclization catalyst.

Detection: Look for a broad broad singlet (
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) in NMR > 9 ppm or a mass shift of -14 Da in LC-MS.

Safety & Handling
Corrosivity: The parent acid and the ester are irritating to eyes, respiratory system, and skin.

Hydrolysis Hazard: The ester hydrolyzes in moist air to release the corrosive parent acid.

Store under inert atmosphere (Nitrogen/Argon) at 2–8 °C.

Fluorine Safety: While the C-F bonds are stable, thermal decomposition can release toxic HF

fumes. Do not incinerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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